Cas no 184719-80-0 ((R)-Tert-Butyl pyrrolidine-2-carboxylate hydrochloride)

(R)-Tert-Butyl pyrrolidine-2-carboxylate hydrochloride is a chiral building block widely used in pharmaceutical synthesis and asymmetric catalysis. Its key advantages include high enantiomeric purity, which is critical for stereoselective reactions, and the tert-butyl ester group, which offers stability under various reaction conditions while remaining cleavable under mild acidic conditions. The hydrochloride salt form enhances solubility in polar solvents, facilitating handling and purification. This compound is particularly valuable in the synthesis of bioactive molecules, such as protease inhibitors and other pharmacologically active intermediates. Its rigid pyrrolidine scaffold contributes to conformational control in target structures, making it a versatile reagent in medicinal chemistry and process development.
(R)-Tert-Butyl pyrrolidine-2-carboxylate hydrochloride structure
184719-80-0 structure
Product Name:(R)-Tert-Butyl pyrrolidine-2-carboxylate hydrochloride
CAS No:184719-80-0
MF:C9H18ClNO2
MW:207.69772195816
MDL:MFCD00153460
CID:114364
PubChem ID:44629909
Update Time:2025-10-08

(R)-Tert-Butyl pyrrolidine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • D-Proline,1,1-dimethylethyl ester, hydrochloride (1:1)
    • D-Proline tert-Butyl Ester Hydrochloride
    • (R)-tert-Butyl pyrrolidine-2-carboxylate hydrochloride
    • H-D-Pro-OtBu·HCl
    • tert-butyl (2R)-pyrrolidine-2-carboxylate,hydrochloride
    • A7288
    • H-D-Pro-OtBu inverted exclamation mark currencyHCl
    • H-D-Pro-OtBu.HCl
    • h-d-pro-ptbu.hcl
    • P1728
    • H-D-Pro-OtBu. HCl ForM
    • D-Proline tert-butyl ester HCl
    • (R)-Pyrrolidine-2-carboxylic acid tert-butyl ester hydrochloride
    • D-Prolinetert-butyl ester hydrochloride≥ 98% (HPLC)
    • D-Proline, 1,1-dimethylethyl ester, hydrochloride (1:1)
    • H-D-PRO-OTBU HCL
    • D-proline t-butyl ester hydrochloride
    • D-Proline, 1,1-dimethylethyl ester, hydrochloride
    • (R)-tert-Butyl pyrrolidine-2-carboxylate HCl
    • AK151178
    • IUUYANMOEMBTBV-OGFXRTJISA-N
    • 7118AH
    • ST2402694
    • AX8288002
    • EN300-1
    • AKOS015847182
    • MFCD00153460
    • DS-9422
    • DTXSID00659799
    • D-Proline t-butyl ester hydrochloride (H-D-pro-otbu.HCl)
    • CS-W020730
    • tert-butyl (2R)-pyrrolidine-2-carboxylate;hydrochloride
    • (R)-tert-Butylpyrrolidine-2-carboxylatehydrochloride
    • tert-Butyl D-prolinate hydrochloride
    • tert-Butyl D-prolinate--hydrogen chloride (1/1)
    • SCHEMBL596114
    • TERT-BUTYL (2R)-PYRROLIDINE-2-CARBOXYLATE HYDROCHLORIDE
    • H-D-Pro-otbu hydrochloride
    • 184719-80-0
    • EN300-175765
    • (R)-Tert-Butyl pyrrolidine-2-carboxylate hydrochloride
    • MDL: MFCD00153460
    • Inchi: 1S/C9H17NO2.ClH/c1-9(2,3)12-8(11)7-5-4-6-10-7;/h7,10H,4-6H2,1-3H3;1H/t7-;/m1./s1
    • InChI Key: IUUYANMOEMBTBV-OGFXRTJISA-N
    • SMILES: Cl.O(C(C)(C)C)C([C@H]1CCCN1)=O

Computed Properties

  • Exact Mass: 207.10300
  • Monoisotopic Mass: 207.103
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Refractive Index: 31 ° (C=1, H2O)
  • PSA: 38.33000
  • LogP: 2.21090
  • Solubility: Not determined

(R)-Tert-Butyl pyrrolidine-2-carboxylate hydrochloride Security Information

(R)-Tert-Butyl pyrrolidine-2-carboxylate hydrochloride Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(R)-Tert-Butyl pyrrolidine-2-carboxylate hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
P1728-5G
D-Proline tert-Butyl Ester Hydrochloride
184719-80-0 >98.0%(GC)(T)
5g
¥495.00 2023-09-07
Alichem
A109008056-10g
(R)-tert-Butyl pyrrolidine-2-carboxylate hydrochloride
184719-80-0 98%
10g
$183.38 2023-09-02
Alichem
A109008056-25g
(R)-tert-Butyl pyrrolidine-2-carboxylate hydrochloride
184719-80-0 98%
25g
$363.60 2023-09-02
TRC
B700685-10mg
(R)-tert-Butyl pyrrolidine-2-carboxylate hydrochloride
184719-80-0
10mg
$ 50.00 2022-06-06
TRC
B700685-50mg
(R)-tert-Butyl pyrrolidine-2-carboxylate hydrochloride
184719-80-0
50mg
$ 65.00 2022-06-06
TRC
B700685-100mg
(R)-tert-Butyl pyrrolidine-2-carboxylate hydrochloride
184719-80-0
100mg
$ 80.00 2022-06-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D835255-1g
D-Proline tert-Butyl Ester Hydrochloride
184719-80-0 >97%
1g
¥102.00 2022-01-10
abcr
AB252053-250 mg
D-Proline t-butyl ester hydrochloride (H-D-pro-otbu.HCl), 97% (H-D-Pro-OtBu.HCl); .
184719-80-0 97%
250 mg
€77.40 2023-07-20
abcr
AB252053-1 g
D-Proline t-butyl ester hydrochloride (H-D-pro-otbu.HCl), 97% (H-D-Pro-OtBu.HCl); .
184719-80-0 97%
1 g
€87.80 2023-07-20
abcr
AB252053-5 g
D-Proline t-butyl ester hydrochloride (H-D-pro-otbu.HCl), 97% (H-D-Pro-OtBu.HCl); .
184719-80-0 97%
5 g
€138.50 2023-07-20

(R)-Tert-Butyl pyrrolidine-2-carboxylate hydrochloride Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:184719-80-0)D-PROLINE TERT-BUTYL ESTER HYDROCHLORIDE
Order Number:sfd343
Stock Status:in Stock
Quantity:200kg
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:184719-80-0)D-PROLINE TERT-BUTYL ESTER HYDROCHLORIDE
sfd343
Purity:99%
Quantity:200kg
Price ($):Inquiry
Email